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Compound of Interest

Compound Name: 2-Allylaniline

Cat. No.: B3051291

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis
of ortho-allylated anilines through a powerful two-step sequence: the Grignard addition of an
allyl group to an N-arylimine, followed by a Lewis acid-catalyzed 3-aza-Cope rearrangement.
This methodology is a valuable tool for carbon-carbon bond formation and the introduction of
versatile allyl moieties into aromatic amines, which are key structural motifs in many
pharmaceutical agents and functional materials.

Introduction

The tandem Grignard addition/aza-Cope rearrangement strategy offers an efficient route to
synthesize substituted anilines that may be difficult to access through other methods. The initial
step involves the nucleophilic addition of an allyl Grignard reagent to an imine, forming an N-
allylaniline derivative. The subsequent[1][1]-sigmatropic rearrangement, facilitated by a Lewis
acid, proceeds with high stereospecificity, typically yielding the trans-alkene product. The use of
Lewis acids or microwave irradiation can significantly accelerate the rearrangement, which
otherwise would require high temperatures.[2]

Reaction Pathway Overview
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The overall transformation can be depicted as a three-stage process: 1) in situ formation of an

N-arylimine from an aniline and an aldehyde, 2) nucleophilic addition of an allyl Grignard

reagent to the imine, and 3) Lewis acid-catalyzed 3-aza-Cope rearrangement of the resulting

N-allylaniline.

Caption: Overall workflow of the tandem Grignard addition and aza-Cope rearrangement.

Data Presentation

The following tables summarize typical reaction conditions and yields for the key steps of this

synthetic sequence, compiled from analogous reactions in the literature.

Table 1: Grignard Addition to N-Arylimines
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Table 2: Lewis Acid-Catalyzed Aza-Cope Rearrangement of N-Allylanilines
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Experimental Protocols

Protocol 1: Synthesis of N-Allylaniline via Grignard Addition to an In Situ-Formed Imine

This protocol describes the formation of the N-allylaniline precursor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Grignard Addition and
aza-Cope Rearrangement of N-allylanilines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3051291#grignard-addition-and-aza-cope-
rearrangement-of-n-allylanilines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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